Cas no 165406-97-3 (LaMiophloMioside A)

• Product Name: LaMiophloMioside A
• CAS No: 165406-97-3
• MF: C₃₆H₄₈O₁₉
• MW: 784.754933357239
• CID: 219380
• Update Time: 2024-02-29

LaMiophloMioside A Chemical and Physical Properties

Names and Identifiers

• 3)]-, 4-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate],(E)-
• 3)]-,4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• b-D-Glucopyranoside,2-(4-hydroxy-3-methoxyphenyl)ethyl O-D-apio-b-D-furanosyl-(1&reg
• Lamiophlomioside A
• CID 133561685
• β-D-Glucopyranoside, 2-(4-hydroxy-3-methoxyphenyl)ethyl O-D-apio-β-D-furanosyl-(1→6)-O-[6-deoxy-α-L-mannopyranosyl-(1→3)]-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
• LaMiophloMioside A

• Inchi： 1S/C36H48O19/c1-17-26(41)27(42)28(43)34(52-17)55-31-29(44)33(49-11-10-19-5-8-21(39)23(13-19)48-3)53-24(14-50-35-32(45)36(46,15-37)16-51-35)30(31)54-25(40)9-6-18-4-7-20(38)22(12-18)47-2/h4-9,12-13,17,24,26-35,37-39,41-46H,10-11,14-16H2,1-3H3/b9-6+
• InChI Key： UMADJYFWGWTKSA-RMKNXTFCSA-N
• SMILES： O(C1C(C(C(C(C)O1)O)O)O)C1C(C(OCCC2C=CC(=C(C=2)OC)O)OC(COC2C(C(CO)(CO2)O)O)C1OC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 16
• Complexity: 1230
• Topological Polar Surface Area: 282

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 995.7±65.0 °C(Predicted)
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• pka: 9.73±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides